![molecular formula C10H18BrNO3 B2738837 Tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate CAS No. 2413847-64-8](/img/structure/B2738837.png)
Tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate
Description
Tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate is a chemical compound with the CAS Number: 170876-69-4 . It has a molecular weight of 266.13 .
Molecular Structure Analysis
The IUPAC name of the compound is tert-butyl (S)- (4-bromo-3-oxobutan-2-yl)carbamate . The InChI code is 1S/C9H16BrNO3/c1-6 (7 (12)5-10)11-8 (13)14-9 (2,3)4/h6H,5H2,1-4H3, (H,11,13)/t6-/m0/s1 .Scientific Research Applications
Organic Synthesis Intermediate
“Tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate” is often used as a reagent and intermediate in organic synthesis . It can participate in various chemical reactions to form new compounds, contributing to the development of new materials and pharmaceuticals.
Preparation of Other Carbamates
According to a Japanese patent , this compound can be used in the preparation of other carbamates. The method involves mixing the compound with other reactants in an organic solvent, followed by the addition of a base. This process can lead to a reduction in the viscosity of the reaction medium, improving product yield and/or product purity.
Manufacture of Beta-Lactamase Inhibitors
A patent from the World Intellectual Property Organization suggests that this compound can be used in the manufacture of beta-lactamase inhibitors . These inhibitors are often used in combination with antibiotics to overcome bacterial resistance, making them crucial in the field of medicine.
Development of Anti-Inflammatory Drugs
Although not directly related to “Tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate”, a similar compound, tert-butanesulfinamide, has been used in the synthesis of a new pyrazole derivative, which is an effective PDE4 inhibitor for treating anti-inflammatory diseases . This suggests that the compound could potentially be used in a similar manner.
properties
IUPAC Name |
tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18BrNO3/c1-7(8(13)6-11)12(5)9(14)15-10(2,3)4/h7H,6H2,1-5H3/t7-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCAPNEZSMAYOBL-ZETCQYMHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)CBr)N(C)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)CBr)N(C)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl N-[(2S)-4-bromo-3-oxobutan-2-yl]-N-methylcarbamate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-acetamidophenyl)-2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide](/img/structure/B2738761.png)
![2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-mesitylacetamide](/img/structure/B2738767.png)
![2-(((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-cyclopentylbenzofuro[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2738772.png)
![1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione](/img/structure/B2738777.png)